Cas no 2228789-80-6 (2-(2-ethynylphenyl)propanal)

• Product Name: 2-(2-ethynylphenyl)propanal
• CAS No: 2228789-80-6
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 5971196
• PubChem ID: 165778832
• Update Time: 2025-10-29

2-(2-ethynylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethynylphenyl)propanal
• 2228789-80-6
• EN300-1819329

• Inchi： 1S/C11H10O/c1-3-10-6-4-5-7-11(10)9(2)8-12/h1,4-9H,2H3
• InChI Key： ROUUSPFFMMHTGR-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 158.073164938g/mol
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-ethynylphenyl)propanal

2-(2-Ethynylphenyl)Propanal: A Comprehensive Overview

Introduction to 2-(2-Ethynylphenyl)Propanal

2-(2-Ethynylphenyl)Propanal, a compound with the CAS number 2228789-80-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an aldehyde group with a phenyl ring substituted with an ethynyl group. The ethynyl group, also known as a triple bond, introduces interesting electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of 2-(2-Ethynylphenyl)Propanal in the synthesis of advanced materials, such as conjugated polymers and organic semiconductors. Its ability to participate in cross-coupling reactions, particularly the Suzuki-Miyaura coupling, has made it a key building block in the construction of complex organic architectures. This compound's versatility is further enhanced by its compatibility with other functional groups, enabling the creation of tailored materials for specific applications.

Chemical Structure and Properties

The molecular structure of 2-(2-Ethynylphenyl)Propanal consists of a benzene ring substituted at the second position with an ethynyl group (-C≡CH) and an aldehyde group (-CHO) at the adjacent position. This arrangement creates a conjugated system that influences the compound's electronic properties. The aldehyde group is highly reactive, making it susceptible to nucleophilic addition reactions. On the other hand, the ethynyl group introduces sp-hybridized carbons, which contribute to the molecule's rigidity and aromaticity.

From a physical standpoint, 2-(2-Ethynylphenyl)Propanal is typically a crystalline solid under standard conditions. Its melting point and boiling point are influenced by its molecular weight and intermolecular forces. The compound is soluble in common organic solvents such as dichloromethane and THF but exhibits limited solubility in polar solvents like water due to its hydrophobic nature.

Synthesis and Manufacturing

The synthesis of 2-(2-Ethynylphenyl)Propanal involves a multi-step process that typically begins with the preparation of an appropriate precursor. One common approach involves the Friedel-Crafts acylation reaction, where an acetylating agent reacts with benzene or its derivatives in the presence of a Lewis acid catalyst. Subsequent transformations, such as deprotection or functionalization reactions, are then employed to introduce the ethynyl group and aldehyde functionality.

Recent advancements in catalytic methods have enabled more efficient and selective syntheses of 2-(2-Ethynylphenyl)Propanal. For instance, transition metal-catalyzed coupling reactions have become increasingly popular due to their ability to form carbon-carbon bonds under mild conditions. These methods not only improve yield but also reduce production costs, making large-scale manufacturing more feasible.

Applications in Organic Chemistry and Materials Science

One of the most promising applications of 2-(2-Ethynylphenyl)Propanal lies in its use as a precursor for advanced materials. Its ability to undergo polymerization reactions has led to its incorporation into polymeric systems with tailored electronic properties. For example, researchers have utilized this compound to synthesize conjugated polymers that exhibit enhanced charge transport characteristics, making them suitable for applications in organic electronics.

In addition to materials science, 2-(2-Ethynylphenyl)Propanal has found utility in medicinal chemistry. Its unique structure allows for interactions with biological molecules, making it a potential candidate for drug design. Recent studies have explored its role as a ligand in metalloenzyme mimics and its ability to modulate enzyme activity through non-covalent interactions.

Safety Considerations and Handling

While 2-(2-Ethynylphenyl)Propanal is not classified as a hazardous material under normal conditions, proper handling procedures should be followed to ensure safety in laboratory settings. The compound should be stored in tightly sealed containers away from light and moisture to prevent degradation. Additionally, appropriate personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to minimize exposure risks.

Despite its non-hazardous classification, it is important to note that prolonged or excessive exposure to 2-(2-Ethynylphen